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Compound of Interest

Compound Name: NH-bis-PEG2

Cat. No.: B1678666

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the versatile functionalization of the NH-bis-PEG2 core,
a branched polyethylene glycol (PEG) linker increasingly utilized in bioconjugation, drug
delivery, and materials science. This document provides a comprehensive overview of
synthetic routes to introduce a variety of key functional groups onto the NH-bis-PEG2 scaffold,
complete with detailed experimental protocols and comparative data to aid in the selection of
appropriate derivatives for specific research and development applications.

Introduction to NH-bis-PEG2

NH-bis-PEG2, characterized by a central secondary amine and two flanking diethylene glycol
arms, offers a unique platform for creating homobifunctional or heterobifunctional linkers. The
inherent properties of the PEG chains, such as hydrophilicity, biocompatibility, and low
immunogenicity, make NH-bis-PEG2 an attractive building block for advanced therapeutic and
diagnostic agents.[1] The terminal hydroxyl groups of the parent molecule serve as versatile
starting points for a wide array of chemical modifications.

Core Structure of NH-bis-PEG2

The foundational structure of NH-bis-PEG2 consists of a central amine linked to two PEG2
arms, each terminating in a hydroxyl group. This structure provides three potential points for
functionalization, although the terminal hydroxyl groups are most commonly modified to create
bifunctional linkers.
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NH-bis(PEG2-OH) Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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